Cas no 1806066-89-6 (2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile
• CAS No: 1806066-89-6
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4860874
• Update Time: 2025-06-11

2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-7-4(1-2-13)6(10)5(3-14-7)8(11)12/h3,8H,1H2
• InChI Key： CTGGFGLGEQGYMO-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=C(C(=CN=1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1806066-89-6)

2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1806066-89-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine family, characterized by its unique bromine and difluoromethyl substitutions, which contribute to its reactivity and versatility in synthetic applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential as a building block for advanced drug discovery and crop protection agents.

The molecular structure of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile features a pyridine ring substituted with a bromine atom at the 2-position, a difluoromethyl group at the 5-position, and a fluorine atom at the 4-position. The acetonitrile moiety at the 3-position further enhances its utility in nucleophilic reactions and cross-coupling processes. This combination of functional groups makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds and electronic materials.

In recent years, the demand for fluorinated pyridines like 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile has surged, driven by their applications in medicinal chemistry. Fluorine incorporation is a key strategy in modern drug design, as it can improve metabolic stability, bioavailability, and binding affinity. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the hydrogen bond donor properties of hydroxyl or amino groups while offering superior lipophilicity. Such features are critical for targeting enzyme inhibitors and receptor modulators in therapeutic pipelines.

Beyond pharmaceuticals, 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile is also explored in agrochemical formulations. The pyridine scaffold is a common motif in pesticides and herbicides, where its electronic properties enhance interaction with biological targets. The bromine and fluorine substitutions in this compound may contribute to improved pest resistance and environmental persistence, aligning with the industry’s focus on sustainable and efficient crop protection solutions.

Synthetic accessibility is another advantage of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile. Its preparation typically involves halogenation and fluorination steps, followed by cyanation to introduce the acetonitrile group. These reactions are well-documented in the literature, making the compound accessible to researchers working on high-throughput screening and combinatorial chemistry. Additionally, its stability under standard laboratory conditions ensures reliable performance in multistep syntheses.

The growing interest in 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile is reflected in its increasing presence in scientific databases and patent filings. A search for CAS No. 1806066-89-6 reveals its inclusion in studies related to kinase inhibitors, antiviral agents, and functional materials. This trend underscores its potential to address contemporary challenges in healthcare and agriculture, such as drug-resistant pathogens and climate-resilient crops.

For laboratories and manufacturers, sourcing high-quality 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile is essential. Reputable suppliers ensure compliance with analytical standards, including HPLC and NMR verification, to guarantee purity and consistency. Proper storage recommendations, such as protection from moisture and light, are also critical to maintaining its integrity over time.

In conclusion, 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1806066-89-6) represents a cutting-edge chemical intermediate with broad applicability across multiple industries. Its unique structural features and functional groups make it indispensable for innovators seeking to develop next-generation therapeutics, agrochemicals, and advanced materials. As research continues to uncover new uses for this compound, its role in scientific advancement is poised to expand even further.